Cas no 3811-03-8 ((8r,9s,10r,13s,14s,17r)-10,13-dimethylspiro[7,8,9,11,12,14,15,16-octahydro-6h-cyclopenta[a]phenanthrene-17,5'-oxolane]-2',3-dione)

• Product Name: (8r,9s,10r,13s,14s,17r)-10,13-dimethylspiro[7,8,9,11,12,14,15,16-octahydro-6h-cyclopenta[a]phenanthrene-17,5'-oxolane]-2',3-dione
• CAS No: 3811-03-8
• MF: C₂₂H₂₈O₃
• MW: 340.455926895142
• CID: 1487852
• PubChem ID: 248591
• Update Time: 2025-04-21

(8r,9s,10r,13s,14s,17r)-10,13-dimethylspiro[7,8,9,11,12,14,15,16-octahydro-6h-cyclopenta[a]phenanthrene-17,5'-oxolane]-2',3-dione Chemical and Physical Properties

Names and Identifiers

• (8r,9s,10r,13s,14s,17r)-10,13-dimethylspiro[7,8,9,11,12,14,15,16-octahydro-6h-cyclopenta[a]phenanthrene-17,5'-oxolane]-2',3-dione
• KST-1A0289
• AR-1A7240
• (8r,9s,10r,13s,14s,17r)-10,13-dimethyl-7,8,9,10,11,12,13,14,15,16-decahydro-3'h-spiro[cyclopenta[a]phenanthrene-17,2'-furan]-3,5'(4'h,6h)-dione
• C15090
• CTK4H9333
• AC1L6MNN
• NSC65899
• NSC70590
• KST-1A0289; AR-1A7240; (8r,9s,10r,13s,14s,17r)-10,13-dimethyl-7,8,9,10,11,12,13,14,15,16-decahydro-3'h-spiro[cyclopenta[a]phenanthrene-17,2'-furan]-3,5'(4'h,6h)-dione; C15090; CTK4H9333; AC1L6MNN; NSC65899; NSC70590;
• NSC-65899
• NSC-70590
• 17-Hydroxy-3-oxo-17alpha-pregna-1,4-diene-21-carboxylic acid, gamma-lactone
• Q27148731
• CHEBI:79609
• 3811-03-8
• DTXSID90289963

• Inchi： 1S/C22H28O3/c1-20-9-5-15(23)13-14(20)3-4-16-17(20)6-10-21(2)18(16)7-11-22(21)12-8-19(24)25-22/h5,9,13,16-18H,3-4,6-8,10-12H2,1-2H3/t16-,17+,18+,20+,21+,22-/m1/s1
• InChI Key： XFDFDWJXWMKQGW-WNHSNXHDSA-N
• SMILES： O1C(CC[C@]21CC[C@H]1[C@@H]3CCC4=CC(C=C[C@]4(C)[C@H]3CC[C@@]12C)=O)=O

Computed Properties

• Exact Mass: 340.20394
• Monoisotopic Mass: 340.20384475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 0
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37
• LogP: 4.37010